Cas no 3158-26-7 (Octyl isocyanate)

• Product Name: Octyl isocyanate
• CAS No: 3158-26-7
• MF: C₉H₁₇NO
• MW: 155.237382650375
• MDL: MFCD00013887
• CID: 43876
• PubChem ID: 24859810
• Update Time: 2025-04-18

Octyl isocyanate Chemical and Physical Properties

Names and Identifiers

• Octyl isocyanate
• 1-Octyl isocyanate
• 1-isocyanatooctane
• 1-isocyanato-octane
• 1-n-octyl isocyanate
• n-Octylisocyanate
• Octane,1-isocyanato
• octanisocyanate
• Isocyanicacid, octyl ester (6CI,7CI,8CI)
• Octylisocyanate
• n-Octyl isocyanate
• NS00029138
• LS-13693
• Isocyanic acid, octyl ester
• EINECS 221-598-1
• FT-0627396
• AKOS009157146
• 3158-26-7
• 1-Isocyanatooctane #
• DTXSID2062874
• A5708
• D94691
• Octyl isocyanate, 97%
• EN300-7405168
• J-018482
• MFCD00013887
• SCHEMBL25408
• Octane, 1-isocyanato-
• DB-048073
• DTXCID0038388
• FO01439
• 221-598-1

• MDL： MFCD00013887
• Inchi： 1S/C9H17NO/c1-2-3-4-5-6-7-8-10-9-11/h2-8H2,1H3
• InChI Key： DYQFCTCUULUMTQ-UHFFFAOYSA-N
• SMILES： O=C=NCCCCCCCC

Computed Properties

• Exact Mass: 155.13100
• Monoisotopic Mass: 155.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 29.4A^2

Experimental Properties

• Color/Form: Not available
• Density: 0.88 g/mL at 25 °C(lit.)
• Boiling Point: 200-204 °C(lit.)
• Flash Point: Fahrenheit: 159.8 ° f < br / > Celsius: 71 ° C < br / >
• Refractive Index: n20/D 1.432(lit.)
• Water Partition Coefficient: decomposition
• PSA: 29.43000
• LogP: 2.68270
• Solubility: dissolve in waterdecomposition
• Sensitiveness: Moisture Sensitive

Octyl isocyanate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302,H315,H319,H334,H335
• Warning Statement： P261,P305+P351+P338,P342+P311
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-42
• Safety Instruction： S23-S26-S36-S45-S37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Risk Phrases：R20/21/22; R36/37/38; R42
• Packing Group：III
• Safety Term：6.1
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides